Cas no 2766385-56-0 (TMX-4116)

• Product Name: TMX-4116
• CAS No: 2766385-56-0
• MF: C₁₇H₁₉N₅O₄S
• MW: 389.428861856461
• CID: 5194972
• PubChem ID: 162641722
• Update Time: 2024-11-06

TMX-4116 Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[4-[4-methoxy-5-(1-pyrrolidinylcarbonyl)-3-thienyl]-1H-1,2,3-triazol-1-yl]-
• TMX-4116
• EN300-43393879
• 2766385-56-0
• GLXC-25098
• EX-A6316
• MS-26477
• CHEMBL5076661
• G62069
• 3-{4-[4-methoxy-5-(pyrrolidine-1-carbonyl)thiophen-3-yl]-1H-1,2,3-triazol-1-yl}piperidine-2,6-dione
• HY-145322
• 3-(4-(4-Methoxy-5-(pyrrolidine-1-carbonyl)thiophen-3-yl)-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione
• CS-0371242

• Inchi： 1S/C17H19N5O4S/c1-26-14-10(9-27-15(14)17(25)21-6-2-3-7-21)11-8-22(20-19-11)12-4-5-13(23)18-16(12)24/h8-9,12H,2-7H2,1H3,(H,18,23,24)
• InChI Key： OOIINFBRWZQRRM-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2C=C(C3C(OC)=C(C(N4CCCC4)=O)SC=3)N=N2)C1=O

Computed Properties

• Exact Mass: 389.11577528g/mol
• Monoisotopic Mass: 389.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 135Ų